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Compound of Interest

Compound Name: GR 100679

CAS No.: 150351-87-4

Cat. No.: B607722 Get Quote

Before disposal, you must understand the biological activity that necessitates strict

containment.[1][2] GR 100679 is designed to block NK2 receptors, which modulate smooth

muscle contraction (bronchial/intestinal) and nociception (pain signaling).[1][2]

Property Data

Compound Name GR 100679

CAS Number 150351-87-4

Classification Neurokinin-2 (NK2) Receptor Antagonist

Physical State Solid (typically white/off-white powder)

Primary Hazard
Bioactive Toxicant.[1][2] Potent modulator of

CNS and peripheral nervous systems.[1][2][3]

Target Organs
Respiratory system, Gastrointestinal tract, CNS.

[1][2]

Solubility
Soluble in DMSO, Ethanol; poorly soluble in

water.[1][2]
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Critical Safety Logic: Because GR 100679 is a specific receptor antagonist, trace exposure via

inhalation of dust or accidental ingestion can induce physiological effects (e.g., altered gut

motility or respiratory function).[1][2] Treat all pure substance waste as Acute Hazardous Waste.

Personal Protective Equipment (PPE) Matrix
Do not rely on standard lab coats alone.[1][2] The primary risk during disposal is particulate

generation.[1][2]

Respiratory: N95 minimum; P100/HEPA respirator recommended if handling open powder

outside a fume hood.[1][2]

Dermal: Double-gloving (Nitrile).[1][2] The outer glove should be removed immediately if

contaminated.[1][2]

Ocular: Chemical splash goggles (standard safety glasses are insufficient for powder

handling).[1][2]

Disposal Workflows (Decision Logic)
Disposal procedures differ based on the physical state of the waste.[1][2] You must segregate

streams to prevent incompatible chemical reactions and ensure proper incineration.[1][2]

Workflow A: Solid Waste (Pure Compound &
Contaminated Solids)

Scope: Expired vials, spilled powder, weighing boats, and contaminated gloves.[1][2]

Protocol:

Containment: Place solid waste into a clear polyethylene bag (4 mil thickness).
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Secondary Containment: Seal the first bag and place it into a Yellow Bio-Chem

Incineration Bin (or your facility's designated High-Heat Incineration container).

Labeling: Tag as "Hazardous Waste: Toxic Solid (GR 100679 - NK2 Antagonist)."

Destruction: Must undergo high-temperature incineration (>1000°C) to break down the

peptidomimetic structure.[1][2]

Workflow B: Liquid Waste (Solutions in DMSO/Ethanol)
Scope: Mother liquors, diluted stock solutions.[1][2]

Protocol:

Segregation: Do NOT pour down the drain.[1][2] GR 100679 is toxic to aquatic life and

bioactive.[1][2]

Solvent Compatibility:

If dissolved in DMSO/Ethanol: Dispose in Non-Halogenated Organic Waste carboy.[1][2]

If dissolved in Dichloromethane (DCM): Dispose in Halogenated Organic Waste carboy.

[1][2]

Rinsing: Triple-rinse empty vials with the solvent used (e.g., DMSO).[1][2] Add rinsate to

the liquid waste carboy.[1][2] Deface the vial label and dispose of the glass in the

Sharps/Glass bin.

Visualization: Waste Stream Decision Tree
The following diagram illustrates the logical flow for segregating GR 100679 waste to ensure

compliance with RCRA and EHS standards.
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Figure 1: Decision matrix for segregating GR 100679 waste streams based on physical state

and solvent carrier.

Emergency Spill Response Protocol
In the event of a spill, immediate containment is required to prevent aerosolization of the

antagonist.[1][2]

Evacuate & Alert: Clear the immediate area. Mark the zone.

PPE Upgrade: Don double nitrile gloves, safety goggles, and a P100 respirator.[1][2]

Wet Method (Crucial): Do not dry sweep.[1][2] Dry sweeping creates dust.[1][2]
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Cover the spill with a paper towel dampened with a compatible solvent (Ethanol or

Acetone) or soapy water.[1][2]

This "wets" the powder, preventing it from becoming airborne.[1][2]

Collection: Scoop the damp material and towels into a wide-mouth hazardous waste jar.

Surface Decon: Wipe the surface 3 times with 10% bleach solution, followed by water, to

degrade any residual organic traces.[1][2]
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Figure 2: Linear workflow for managing high-potency powder spills to minimize inhalation risk.

[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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